Cas no 104291-17-0 (7-Deaza-4-Cl-2'-dG)

7-Deaza-4-Cl-2'-dG structure
7-Deaza-4-Cl-2'-dG structure
Product Name:7-Deaza-4-Cl-2'-dG
CAS No:104291-17-0
MF:C11H13ClN4O3
MW:284.698920965195
CID:827502
PubChem ID:86280296
Update Time:2025-04-19

7-Deaza-4-Cl-2'-dG Chemical and Physical Properties

Names and Identifiers

    • 2-AMINO-4-CHLORO-7-(BETA-D-2-DEOXYRIBOFURANOSYL)PYRROLO-[2,3-D]PYRIMIDINE
    • 2-AMINO-4-CHLORO-7-(Β-D-2-DEOXYRIBOFURANOSYL)PYRROLO[2, 3-D]-PYRIMIDINE
    • 2-AMINO-4-CHLORO-7-(β-D-2-DEOXYRIBOFURANOSYL)PYRROLO-[2,3-D]PYRIMIDINE
    • 7-Deaza-4-Cl-2’-dG
    • 7-Deaza-4-Cl-2'-dG
    • 7-Deaza-4-Cl-2 inverted exclamation mark -dG
    • AX8294822
    • (2R,3S,5S)-5-(2-amino-4-chloropyrrolo[2,3-d]pyrimidin-7-yl)-2-(hydroxymethyl)oxolan-3-ol
    • (2R,3S,5S)-5-{2-AMINO-4-CHLOROPYRROLO[2,3-D]PYRIMIDIN-7-YL}-2-(HYDROXYMETHYL)OXOLAN-3-OL
    • E78393
    • 104291-17-0
    • 7-Deaza-4-Cl-2invertedexclamationmark-dG
    • MDL: MFCD01631016
    • Inchi: 1S/C11H13ClN4O3/c12-9-5-1-2-16(10(5)15-11(13)14-9)8-3-6(18)7(4-17)19-8/h1-2,6-8,17-18H,3-4H2,(H2,13,14,15)/t6-,7+,8-/m0/s1
    • InChI Key: BZICGWWJWKJNCN-RNJXMRFFSA-N
    • SMILES: ClC1=C2C=CN(C2=NC(N)=N1)[C@@H]1C[C@@H]([C@@H](CO)O1)O

Computed Properties

  • Exact Mass: 284.06800
  • Monoisotopic Mass: 284.0676180g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 106
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.87±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 169-172 ºC
  • Solubility: Very slightly soluble (0.15 g/l) (25 º C),
  • PSA: 106.42000
  • LogP: 0.88880

7-Deaza-4-Cl-2'-dG Pricemore >>

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